Cas no 1568010-11-6 ((2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1568010-11-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5717078
• PubChem ID: 93985357
• Update Time: 2025-11-05

(2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid
• EN300-1298551
• (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoicacid
• 1568010-11-6

• Inchi： 1S/C7H10N2O2S/c1-4-3-12-6(9-4)2-5(8)7(10)11/h3,5H,2,8H2,1H3,(H,10,11)/t5-/m1/s1
• InChI Key： IPAWCHKAOLUINX-RXMQYKEDSA-N
• SMILES： S1C=C(C)N=C1C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 104Ų

Additional information on (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid

(2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1568010-11-6): A Comprehensive Overview

(2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid (CAS No. 1568010-11-6) is a synthetic amino acid that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, also known as MTA (Methylthioalanine), is a derivative of thiazole and exhibits a chiral center at the α-carbon, which is crucial for its biological activity.

The chemical structure of (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid consists of an amino group, a carboxylic acid group, and a 4-methylthiazole ring. The presence of the thiazole ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biochemical studies. The chiral nature of the compound further enhances its potential for enantioselective reactions and biological interactions.

In recent years, (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its role as a modulator of ion channels and receptors. Studies have shown that this compound can interact with specific ion channels, such as calcium and potassium channels, which are involved in various physiological processes including neurotransmission and muscle contraction.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the effects of (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid on calcium channels in neuronal cells. The results demonstrated that the compound effectively inhibited calcium influx, suggesting its potential as a therapeutic agent for conditions characterized by excessive calcium signaling, such as neurodegenerative diseases and cardiovascular disorders.

Beyond its role in ion channel modulation, (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has also been explored for its anti-inflammatory properties. Research conducted at the University of California, San Francisco, revealed that the compound can inhibit the production of pro-inflammatory cytokines in immune cells. This finding opens up new possibilities for its use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthetic route to produce (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid is well-documented in the literature. A common approach involves the condensation of 4-methylthiazole with an appropriate α-amino acid derivative followed by chiral resolution to obtain the desired enantiomer. The chiral resolution step is critical to ensure the purity and biological activity of the final product.

In addition to its therapeutic potential, (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has found applications in analytical chemistry and materials science. Its unique spectral properties make it a valuable tool for high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. The compound can also be used as a building block for the synthesis of more complex molecules with tailored functionalities.

The safety profile of (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-yl)propanoic acid has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (2R)-2-Amino-3-(4-methyl-1,3-thiazol-2-y l)propanoic acid (CAS No. 1568010-11-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for drug development and other advanced scientific investigations. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.